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Compound of Interest

Compound Name: 2,2'-Dichloro-4,4'-bipyridine

Cat. No.: B1587837

2,2'-Dichloro-4,4'-bipyridine is a heterocyclic organic compound featuring a bipyridine
scaffold, a privileged structure in coordination chemistry and medicinal chemistry.[1] Its
strategic value stems from two key features: the bidentate nitrogen atoms of the bipyridine
core, which are excellent for chelating metal ions, and the two chlorine atoms at the 2 and 2
positions. These chlorine atoms are susceptible to nucleophilic substitution and are active sites
for cross-coupling reactions, making the molecule a versatile building block for the synthesis of
more complex functional molecules.

This guide provides an in-depth analysis of the commercial availability, quality control, and
strategic applications of 2,2'-Dichloro-4,4'-bipyridine (CAS No: 53344-74-4), offering field-
proven insights for its effective procurement and utilization in research and development
settings.[2][3]

Physicochemical Properties and Safety Data

A foundational understanding of a compound's properties is critical for its safe and effective
use.

e Molecular Formula: C10HeCI2N2[2]
» Molecular Weight: 225.07 g/mol [2][3][4]

o Appearance: Typically a solid powder.
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« CAS Number: 53344-74-4[2][3][5]

Safety and Handling: According to its Safety Data Sheet (SDS), 2,2'-Dichloro-4,4'-bipyridine
is classified as hazardous.[6][7] It is harmful if swallowed (H302), causes skin irritation (H315),
causes serious eye irritation (H319), and may cause respiratory irritation (H335).[4][6]

Standard Handling Protocol:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[7]

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat.[6][7]

e Handling: Avoid breathing dust. Wash hands thoroughly after handling. Do not eat, drink, or
smoke when using this product.[6][7]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, locked
up.[6][7]

Commercial Availability and Supplier Analysis

The procurement of specialty chemicals like 2,2'-Dichloro-4,4'-bipyridine requires careful
supplier evaluation. Availability can vary, with some major suppliers having discontinued the
product while others maintain it in their catalog for research or bulk quantities.[8][9] The table
below summarizes data from several commercial suppliers.
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. . Available
Supplier Purity . Notes
Quantities
Listed as a primary
Shanghai Macklin ) supplier on several
i i >95% Gram to Kilogram )
Biochemical Co., Ltd. chemical
marketplaces.[2]
) Another commonly
Capot Chemical Co., ) ) ) )
Lid >95% Gram to Kilogram listed supplier for this
' compound.[2]
Specializes in fine
] ) chemicals and offers
ChemuUniverse, Inc. 95% Inquiry for Bulk )
this product upon
request.[5][10]
Offers high purity,
Career Henan ) suggesting suitability
_ 99% Kilogram Scale N
Chemical Co. for more sensitive
applications.[2]
_ A supplier of a wide
Shanghai Boyle ) )
>95% Gram to Kilogram range of chemical

Chemical Co., Ltd.

reagents.[2]

Note: Pricing is highly variable based on quantity and purity. Researchers should request

quotes directly from suppliers for accurate, up-to-date information.

Procurement and Quality Control Workflow

Ensuring the identity and purity of a starting material is a cornerstone of reproducible research.

The following workflow is a self-validating system for the procurement and verification of 2,2'-

Dichloro-4,4'-bipyridine.
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Caption: Workflow for procuring and validating 2,2'-Dichloro-4,4'-bipyridine.
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Detailed QC Protocol:

» Certificate of Analysis (CoA) Review: Before purchase, scrutinize the supplier's CoA for
purity claims and analytical methods used.

 Visual Inspection: Upon receipt, inspect the material for expected physical appearance (e.g.,
color, crystallinity).

e IH NMR Spectroscopy: Dissolve a small sample (~5 mg) in a suitable deuterated solvent
(e.g., CDCIs). The proton NMR spectrum should show a characteristic pattern of aromatic
protons consistent with the dichlorobipyridine structure.

e Mass Spectrometry (MS): Confirm the molecular weight. An ESI-MS analysis should show a
prominent ion corresponding to [M+H]* at m/z 225.0, with a characteristic isotopic pattern for
two chlorine atoms.

o Purity by HPLC: Use a reverse-phase C18 column with a suitable mobile phase (e.qg.,
water/acetonitrile gradient with 0.1% TFA or formic acid) and UV detection. A pure sample
should yield a single major peak. This validates the purity percentage claimed by the
supplier.

Core Applications in Drug Development and
Catalysis

The utility of 2,2'-Dichloro-4,4'-bipyridine lies in its role as a versatile intermediate. The
chlorine atoms are excellent leaving groups for creating new carbon-carbon and carbon-
heteroatom bonds.

1. Synthesis of Novel Bipyridine Ligands: The primary application is in the synthesis of
substituted bipyridine ligands for transition metal catalysis. The chlorine atoms can be
displaced via cross-coupling reactions like Suzuki, Stille, or Buchwald-Hartwig aminations. This
allows for the introduction of diverse functional groups at the 2 and 2' positions, tuning the
steric and electronic properties of the resulting ligand for specific catalytic applications.
Molecules containing the bipyridine scaffold are known to possess potent biological activities,
including antitumor and antimicrobial properties.[1]
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Caption: Synthetic pathways using 2,2'-Dichloro-4,4'-bipyridine as a precursor.

2. Precursor for Pharmaceutical Scaffolds: In drug discovery, bipyridine-containing molecules
are of significant interest. The ability to functionalize 2,2'-Dichloro-4,4'-bipyridine allows for
the rapid generation of a library of compounds for screening. For instance, creating derivatives
to enhance solubility or modulate metal-binding affinity is a common strategy in developing new

therapeutic agents.[11]

Experimental Protocol: Suzuki Cross-Coupling for
Ligand Synthesis

This protocol provides a representative method for using 2,2'-Dichloro-4,4'-bipyridine in a
palladium-catalyzed Suzuki cross-coupling reaction to synthesize a 2,2'-diaryl-4,4'-bipyridine
derivative.

Objective: To synthesize 2,2'-bis(4-methoxyphenyl)-4,4'-bipyridine.
Materials:

e 2,2'-Dichloro-4,4'-bipyridine

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1587837?utm_src=pdf-body-img
https://www.benchchem.com/product/b1587837?utm_src=pdf-body
https://www.benchchem.com/product/b1587837?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/versatile-chemical-applications-44-dichloro-22-bipyridine-vp
https://www.benchchem.com/product/b1587837?utm_src=pdf-body
https://www.benchchem.com/product/b1587837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 4-Methoxyphenylboronic acid

o Palladium(ll) acetate (Pd(OAC)2)

e SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)
o Potassium phosphate (KsPOa), finely ground

e Anhydrous 1,4-Dioxane

¢ Nitrogen or Argon gas supply

Procedure:

o Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (N2), add 2,2'-
Dichloro-4,4'-bipyridine (1.0 mmol, 225 mg).

o Add Reagents: Add 4-methoxyphenylboronic acid (2.5 mmol, 380 mg, 2.5 eq.), potassium
phosphate (3.0 mmol, 637 mg, 3.0 eq.), palladium(ll) acetate (0.02 mmol, 4.5 mg, 2 mol%),
and SPhos (0.04 mmol, 16.4 mg, 4 mol%).

o Causality: Using an excess of the boronic acid drives the reaction to completion. KsPOa is
the base required to activate the boronic acid for transmetalation. The Pd(OAc)2/SPhos
combination is an efficient catalytic system for this type of coupling.

e Add Solvent: Add anhydrous 1,4-dioxane (10 mL) via syringe.

e Reaction Conditions: Heat the reaction mixture to 100 °C with vigorous stirring for 12-18
hours. Monitor the reaction progress by TLC or LC-MS.

o Causality: Heating is necessary to overcome the activation energy for the catalytic cycle
steps (oxidative addition, transmetalation, reductive elimination).

o Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (30 mL) and water
(20 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15
mL).
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 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Naz2S0a), filter, and concentrate under reduced pressure. Purify the crude residue by flash
column chromatography on silica gel to yield the final product.

o Trustworthiness: The final product's identity and purity should be confirmed by NMR and
MS, validating the success of the protocol.

Conclusion

2,2'-Dichloro-4,4'-bipyridine is a commercially available and highly valuable building block for
researchers in synthetic chemistry, materials science, and drug development. Its utility is
defined by the reactive chlorine atoms, which serve as handles for constructing complex
molecular architectures. While procurement is straightforward from various fine chemical
suppliers, rigorous in-house quality control is paramount to ensure experimental reproducibility
and integrity. The synthetic protocols and workflows outlined in this guide provide a framework
for the reliable and effective application of this versatile compound in advancing scientific
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.fishersci.be/shop/products/2-2-dichloro-4-4-bipyridine-95-thermo-scientific/11312799
https://www.fishersci.be/shop/products/2-2-dichloro-4-4-bipyridine-95-thermo-scientific/11312799
https://www.fishersci.at/shop/products/2-2-dichloro-4-4-bipyridine-95-thermo-scientific/11312799
https://chemuniverse.com/index.php?main_page=quote&products_id=67768
https://www.nbinno.com/article/pharmaceutical-intermediates/versatile-chemical-applications-44-dichloro-22-bipyridine-vp
https://www.benchchem.com/product/b1587837#commercial-availability-of-2-2-dichloro-4-4-bipyridine
https://www.benchchem.com/product/b1587837#commercial-availability-of-2-2-dichloro-4-4-bipyridine
https://www.benchchem.com/product/b1587837#commercial-availability-of-2-2-dichloro-4-4-bipyridine
https://www.benchchem.com/product/b1587837#commercial-availability-of-2-2-dichloro-4-4-bipyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1587837?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

